Thymidine 5'-(alpha,beta-imido)triphosphate

• CAS RN: 141171-14-4
• Molecular Formula: C10H18N3O13P3
• Molecular Weight: 481.18 g/mol
• IUPAC Name: dihydroxyphosphinimyl [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate
• InChI: InChI=1S/C10H18N3O13P3/c1-5-3-13(10(16)12-9(5)15)8-2-6(14)7(24-8)4-23-28(19,20)26-29(21,22)25-27(11,17)18/h3,6-8,14H,2,4H2,1H3,(H,19,20)(H,21,22)(H3,11,17,18)(H,12,15,16)/t6-,7+,8+/m0/s1
• InChI Key: YWEMMKPYZAJLQM-XLPZGREQSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=N)(O)O)O
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=N)(O)O)O
• synonyms: thymidine 5'-(alpha,beta-imido)triphosphate; TMPNPP

Description

Thymidine 5'-(alpha,beta-imido)triphosphate, also known as TTPαβ, is a modified nucleotide that has been gaining attention in the field of scientific research due to its unique properties. This molecule is an analogue of thymidine triphosphate (TTP) and is synthesized through a specific method that involves the modification of TTP. TTPαβ has been found to have several potential applications in various fields, including biochemistry, molecular biology, and biotechnology.

Mechanism Of Action

Thymidine 5'-(alpha,beta-imido)triphosphateαβ works by blocking the incorporation of the next nucleotide in the DNA strand during DNA synthesis. This mechanism of action makes Thymidine 5'-(alpha,beta-imido)triphosphateαβ an effective reversible terminator in DNA sequencing reactions.

Biochemical And Physiological Effects

Thymidine 5'-(alpha,beta-imido)triphosphateαβ has been found to have minimal biochemical and physiological effects. This molecule is not metabolized by the body and is excreted unchanged. Additionally, Thymidine 5'-(alpha,beta-imido)triphosphateαβ does not have any significant toxicity or side effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Thymidine 5'-(alpha,beta-imido)triphosphateαβ in lab experiments is its ability to act as a reversible terminator in DNA sequencing reactions. This property allows for the accurate determination of the nucleotide sequence of a DNA strand. However, one limitation of using Thymidine 5'-(alpha,beta-imido)triphosphateαβ is its cost. Thymidine 5'-(alpha,beta-imido)triphosphateαβ is a relatively expensive molecule, which may limit its use in certain lab experiments.

Future Directions

There are several potential future directions for the use of Thymidine 5'-(alpha,beta-imido)triphosphateαβ in scientific research. One direction is the development of new DNA sequencing technologies that utilize Thymidine 5'-(alpha,beta-imido)triphosphateαβ as a reversible terminator. Another direction is the synthesis of modified nucleotides that have similar properties to Thymidine 5'-(alpha,beta-imido)triphosphateαβ but are less expensive. Additionally, Thymidine 5'-(alpha,beta-imido)triphosphateαβ may have potential applications in the field of gene therapy, as it can be used to modify the nucleotide sequence of DNA strands.
In conclusion, Thymidine 5'-(alpha,beta-imido)triphosphate is a modified nucleotide that has several potential applications in scientific research. This molecule can act as a reversible terminator in DNA sequencing reactions and has minimal biochemical and physiological effects. While there are limitations to its use, there are also several potential future directions for the use of Thymidine 5'-(alpha,beta-imido)triphosphateαβ in scientific research.

Synthesis Methods

The synthesis of Thymidine 5'-(alpha,beta-imido)triphosphateαβ involves the modification of Thymidine 5'-(alpha,beta-imido)triphosphate by introducing an imido group at the alpha and beta positions of the molecule. This modification is achieved through a chemical reaction that involves the use of specific reagents and catalysts. The resulting product is a modified nucleotide that has a unique structure and properties.

Scientific Research Applications

Thymidine 5'-(alpha,beta-imido)triphosphateαβ has been found to have several potential applications in scientific research. One of the most significant applications is in the field of DNA sequencing. Thymidine 5'-(alpha,beta-imido)triphosphateαβ can be used as a reversible terminator in DNA sequencing reactions, which allows for the accurate determination of the nucleotide sequence of a DNA strand. This application has significant implications for the field of genomics and personalized medicine.